Cas no 1187-87-7 (5-Methyl-3-methylene-2-hexanone)

• Product Name: 5-Methyl-3-methylene-2-hexanone
• CAS No: 1187-87-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD18205964
• CID: 234326
• PubChem ID: 14473
• Update Time: 2025-06-09

5-Methyl-3-methylene-2-hexanone Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-methylenehexan-2-one
• 5-Methyl-3-methylene-2-hexanone
• 2-Hexanone,5-methyl-3-methylene-
• 5-Methyl-3-methylene
• 5-methyl-3-methylidenehexan-2-one
• 2-Hexanone,5-methyl-3-methylene
• 3-Isobutyl-3-buten-2-one
• 3-isobutyl-but-3-en-2-one
• 2-Hexanone, 5-methyl-3-methylene-
• 3-Isobutyl-3-buten-2-one #
• AGMJVYMZEAWWND-UHFFFAOYSA-N
• SCHEMBL12447513
• MFCD18205964
• BAA18787
• 1187-87-7
• DTXSID40152214
• BS-26045
• AKOS022182574
• H11904
• A905477
• DB-129374

• MDL： MFCD18205964
• Inchi： 1S/C8H14O/c1-6(2)5-7(3)8(4)9/h6H,3,5H2,1-2,4H3
• InChI Key： AGMJVYMZEAWWND-UHFFFAOYSA-N
• SMILES： O=C(C)C(=C)CC(C)C

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1

Experimental Properties

• Density: 0.824
• Boiling Point: 170°Cat760mmHg
• Flash Point: 54.1°C
• Refractive Index: 1.419
• PSA: 17.07000
• LogP: 2.17770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 5-Methyl-3-methylene-2-hexanone

Comprehensive Overview of 5-Methyl-3-methylene-2-hexanone (CAS No. 1187-87-7)

5-Methyl-3-methylene-2-hexanone, with the CAS number 1187-87-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methyl group, a methylene bridge, and a ketone functional group. The combination of these features endows 5-Methyl-3-methylene-2-hexanone with a range of chemical properties that make it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of 5-Methyl-3-methylene-2-hexanone is C₇H₁₂O, and its molecular weight is approximately 112.17 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its physical properties, such as boiling point (approximately 140°C) and solubility in common organic solvents, make it suitable for use in a variety of laboratory settings.

In recent years, the study of 5-Methyl-3-methylene-2-hexanone has expanded beyond its basic chemical properties to include its potential applications in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly those with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 5-Methyl-3-methylene-2-hexanone as an intermediate in the synthesis of novel anti-inflammatory agents. The compound's reactivity and structural flexibility make it an attractive starting material for these synthetic pathways.

Beyond its synthetic utility, 5-Methyl-3-methylene-2-hexanone has also been investigated for its biological activities. Preliminary studies have suggested that it may exhibit mild antimicrobial properties against certain bacterial strains. While further research is needed to fully understand its mechanisms of action and potential therapeutic applications, these findings open up new avenues for exploring the compound's role in pharmaceutical development.

The environmental impact of 5-Methyl-3-methylene-2-hexanone is another area of growing interest. Researchers are studying its biodegradability and potential effects on aquatic ecosystems to ensure its safe use in industrial and laboratory settings. A recent study published in Environmental Science & Technology provided insights into the biodegradation pathways of this compound, highlighting the importance of responsible disposal practices to minimize environmental contamination.

In the context of safety and handling, it is important to note that while 5-Methyl-3-methylene-2-hexanone is not classified as a hazardous substance under current regulations, proper precautions should be taken when handling it in laboratory settings. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation to prevent inhalation or skin contact.

The future prospects for 5-Methyl-3-methylene-2-hexanone are promising. Ongoing research continues to uncover new applications and properties that could expand its utility in various scientific disciplines. For example, recent advancements in catalytic chemistry have led to the development of more efficient methods for synthesizing this compound, reducing costs and improving yields. These developments are expected to drive further innovation and exploration in the field.

In conclusion, 5-Methyl-3-methylene-2-hexanone (CAS No. 1187-87-7) is a multifaceted compound with significant potential in both chemical synthesis and biological research. Its unique molecular structure and versatile properties make it an important reagent for scientists working across a range of disciplines. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.